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Compound of Interest

Compound Name: 1,1-Diethoxybutane

Cat. No.: B1585066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) hazard classification for 1,1-Diethoxybutane
(CAS No. 3658-95-5). This document details the known hazards, summarizes relevant

quantitative data, and outlines the standardized experimental protocols used to determine

these classifications.

Executive Summary
1,1-Diethoxybutane is a flammable liquid that is also classified as a skin and eye irritant. A

significant portion of notifications to the ECHA C&L Inventory also indicate a potential for skin

sensitization. This guide synthesizes available data to provide a clear understanding of its

hazard profile for safe handling and use in research and development settings.

GHS Hazard Classification
The GHS classification for 1,1-Diethoxybutane is summarized below, based on aggregated

data from multiple sources. It is important to note that classifications can vary slightly between

suppliers and regulatory bodies.
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Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
Category 2 or 3 Flame

Danger /

Warning

H225: Highly

flammable liquid

and vapor or

H226:

Flammable liquid

and vapor[1]

Skin

Corrosion/Irritatio

n

Category 2
Exclamation

Mark
Warning

H315: Causes

skin irritation[1]

Serious Eye

Damage/Eye

Irritation

Category 2A
Exclamation

Mark
Warning

H319: Causes

serious eye

irritation[1]

Skin

Sensitization
Category 1

Exclamation

Mark
Warning

H317: May

cause an allergic

skin reaction[1]

Physicochemical and Toxicological Data
A summary of key quantitative data for 1,1-Diethoxybutane is presented in the following

tables.

Table 3.1: Physical and Chemical Properties

Property Value Source

Molecular Formula C8H18O2 [1]

Molecular Weight 146.23 g/mol [1]

Boiling Point 143 °C at 760 mmHg [2]

Density 0.829 g/mL at 20 °C [2]

Flash Point 30 °C (86 °F) [3]
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Table 3.2: Toxicological Data Summary

Endpoint Classification Notes

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation Category 2 Causes skin irritation

Serious Eye Damage/Irritation Category 2A Causes serious eye irritation

Skin Sensitization Category 1
May cause an allergic skin

reaction

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

STOT-Single Exposure No data available

STOT-Repeated Exposure No data available

Aspiration Hazard No data available

Experimental Protocols
While specific experimental reports for 1,1-Diethoxybutane are not readily available in the

public domain, the GHS classifications are determined by standardized methodologies,

primarily the OECD Guidelines for the Testing of Chemicals. The following sections describe

the general protocols for the relevant hazard classifications.

Flammability Testing
The flash point and boiling point are key parameters for classifying flammable liquids.

Flash Point Determination: The flash point is typically determined using a closed-cup

apparatus (e.g., Pensky-Martens or Abel) or an open-cup apparatus (e.g., Cleveland open
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cup). A sample is heated, and an ignition source is periodically passed over the surface of

the liquid. The flash point is the lowest temperature at which the vapors of the liquid ignite.

Boiling Point Determination: The boiling point is determined by heating the liquid and

observing the temperature at which it boils at standard atmospheric pressure.

Acute Dermal Irritation/Corrosion (OECD 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.

Test Animal: The albino rabbit is the preferred species.

Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to

a small area of shaved skin (approximately 6 cm²).

Exposure: The substance is held in contact with the skin under a semi-occlusive dressing for

a period of 4 hours.

Observation: The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal. Observations may continue for up to 14 days to assess

the reversibility of any effects.

Classification: The severity and reversibility of the skin reactions are scored to determine the

irritation category.

Acute Eye Irritation/Corrosion (OECD 405)
This test assesses the potential of a substance to cause eye irritation or damage.

Test Animal: The albino rabbit is the recommended species.

Application: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is

instilled into the conjunctival sac of one eye. The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application. The observation period can be extended up to 21 days to

evaluate the reversibility of effects.
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Classification: The severity and reversibility of the ocular lesions are scored to classify the

substance.

Skin Sensitization (OECD 429 - Local Lymph Node
Assay)
The Local Lymph Node Assay (LLNA) is the preferred method for determining the skin

sensitization potential of a chemical.

Test Animal: The mouse is the designated species for this assay.

Application: The test substance is applied to the dorsal surface of the ears of the mice for

three consecutive days.

Mechanism: The principle of the LLNA is that sensitizers induce a proliferation of

lymphocytes in the draining auricular lymph nodes.

Measurement: On day 6, the animals are euthanized, and the draining lymph nodes are

excised. The proliferation of lymphocytes is measured, typically by the incorporation of 3H-

methyl thymidine.

Classification: A Stimulation Index (SI) is calculated by comparing the proliferation in treated

groups to a vehicle control group. An SI of 3 or greater is indicative of a skin sensitizer.

Logical and Biological Pathways
GHS Classification Workflow
The following diagram illustrates the general workflow for classifying a chemical according to

the GHS for the hazards identified for 1,1-Diethoxybutane.
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Caption: GHS classification workflow for 1,1-Diethoxybutane.

General Metabolic Pathway of Acetals
While specific metabolic pathways for 1,1-Diethoxybutane have not been detailed in the

available literature, acetals, in general, are known to be hydrolyzed to their corresponding

aldehydes and alcohols, especially under acidic conditions. The aldehyde can then be further

metabolized. The following diagram illustrates this general pathway.
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Caption: Generalized metabolic pathway of acetals.

It is important to note that the toxicological effects observed, such as skin and eye irritation, are

likely due to the direct action of 1,1-Diethoxybutane itself on biological tissues rather than its

metabolites.

Conclusion
1,1-Diethoxybutane is a chemical with significant physical and health hazards that require

careful management in a laboratory setting. It is a flammable liquid that can cause skin and eye

irritation, and may also lead to skin sensitization. Researchers and drug development

professionals should adhere to the safety precautions outlined in the safety data sheet (SDS),

including the use of appropriate personal protective equipment (PPE), handling in well-

ventilated areas, and avoiding sources of ignition. This guide provides a foundational

understanding of its hazard profile to support risk assessment and ensure safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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